Cas no 2172213-69-1 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2172213-69-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6369041
• PubChem ID: 165809512
• Update Time: 2025-10-31

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• EN300-1490984
• 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2172213-69-1

• Inchi： 1S/C26H32N2O5/c1-4-18(15-24(29)28(5-2)17(3)14-25(30)31)27-26(32)33-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23H,4-5,14-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： NKEHAUIGGXNQGW-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2172213-69-1)

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2172213-69-1, represents a confluence of advanced chemical functionalization and molecular design, making it a subject of intense interest for researchers exploring novel therapeutic agents and biochemical probes. The structural complexity of this molecule, featuring a pentanamidobutanoic acid backbone modified with an N-ethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amine functionalities, positions it as a versatile intermediate in the synthesis of peptidomimetics and protease inhibitors.

The Fmoc moiety, commonly employed in solid-phase peptide synthesis, underscores the potential applications of this compound in constructing complex peptide-like molecules. The presence of the fluorene aromatic ring system not only enhances the solubility and stability of the compound but also introduces fluorescence properties, which are increasingly relevant in biomedical imaging and diagnostic applications. Furthermore, the amide and ester functionalities within its structure suggest utility in drug design, particularly in modulating enzyme activity and receptor binding affinities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with unprecedented accuracy. Studies indicate that derivatives of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid exhibit promising activity against various enzymes implicated in inflammatory diseases and cancer pathways. For instance, preliminary computational studies have suggested that modifications to the Fmoc group could enhance binding affinity to serine proteases, such as matrix metalloproteinases (MMPs), which are known to play a critical role in tumor invasion and metastasis.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and selective functional group modifications. The use of advanced catalytic systems has streamlined these synthetic routes, reducing reaction times and improving yields. Notably, the incorporation of chiral auxiliaries or asymmetric catalysis could yield enantiomerically pure forms of this compound, which are often essential for achieving high efficacy and minimal side effects in pharmaceutical applications.

In the realm of drug discovery, peptidomimetics—molecules designed to mimic the bioactivity of natural peptides without their drawbacks—represent a rapidly evolving subfield. The structural features of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid make it an ideal scaffold for developing such mimics. By strategically modifying its side chains or introducing additional functional groups, researchers can fine-tune its interactions with biological targets. For example, replacing the fluorenylmethoxycarbonyl group with other protecting groups or appending bioactive fragments could yield novel compounds with enhanced pharmacological profiles.

The growing interest in targeted therapy has also spurred research into using this compound as a tool for studying protein-protein interactions at a molecular level. Fluorescently labeled derivatives can be employed in high-throughput screening assays to identify small molecules that disrupt or modulate these interactions. Such insights are crucial for understanding disease mechanisms and developing drugs that interfere with pathogenic pathways.

From a regulatory perspective, compounds like 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid must undergo rigorous characterization to ensure safety and efficacy before they can be considered for clinical use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm their structure and purity. Additionally, pharmacokinetic studies are conducted to assess how the body processes these compounds over time.

The role of artificial intelligence (AI) in drug discovery has transformed the way researchers approach molecular design. Machine learning algorithms can predict the properties of compounds like 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, including their solubility, metabolic stability, and potential toxicity. These predictions guide synthetic chemists in optimizing molecular structures for better pharmacological outcomes. Moreover, AI-driven virtual screening enables rapid evaluation of vast libraries of compounds to identify promising candidates for further investigation.

The future directions for research on this compound include exploring its potential as an antiviral agent or an immunomodulator. The ability to modify its structure allows for tailoring its interactions with viral enzymes or immune receptors. For instance, incorporating motifs known to inhibit viral replication or modulate immune responses could lead to breakthroughs in treating infectious diseases or autoimmune disorders.

Ethical considerations also play a significant role in modern drug development. Ensuring that research is conducted responsibly—respecting privacy concerns, minimizing environmental impact, and promoting equitable access to therapeutic advances—are paramount goals. Collaborative efforts between academia, industry, and regulatory bodies are essential to navigate these challenges effectively.

In conclusion,3-N-ethyl-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2172213-69) exemplifies the intersection of innovation and precision in pharmaceutical chemistry. Its complex structure offers numerous opportunities for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications for this compound—and others like it—the prospects for improving human health through targeted molecular interventions remain exceptionally bright.